Cas no 14971-14-3 (Benzoic acid,2-hydroxy-, octadecyl ester)

• Product Name: Benzoic acid,2-hydroxy-, octadecyl ester
• CAS No: 14971-14-3
• MF: C₂₅H₄₂O₃
• MW: 390.599188327789
• CID: 145889
• PubChem ID: 84735
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-, octadecyl ester
• octadecyl 2-hydroxybenzoate
• octadecyl salicylate
• EINECS 239-046-3
• Octadecylsalicylat
• salicylic acid octadecyl ester
• Salicylsaeure-octadecylester
• Stearyl salicylate
• 2-Hydroxybenzoic acid octadecyl ester
• NSC 97319
• Benzoic acid, 2-hydroxy-, octadecyl ester (9CI)
• NSC97319
• NS00024895
• SCHEMBL4067879
• 14971-14-3
• NSC-97319
• BRN 2874488
• 3-10-00-00125 (Beilstein Handbook Reference)
• 96UN5689TH
• DTXSID40164372
• Benzoic acid, 2-hydroxy-, octadecyl ester
• Salicylic acid, octadecyl ester

• Inchi： 1S/C25H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-28-25(27)23-20-17-18-21-24(23)26/h17-18,20-21,26H,2-16,19,22H2,1H3
• InChI Key： OZAVCEALUDNEKN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 390.31300
• Monoisotopic Mass: 390.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 0.961
• Boiling Point: 478.1°Cat760mmHg
• Flash Point: 175.9°C
• Refractive Index: 1.495
• PSA: 46.53000
• LogP: 7.81050